Cas no 1804576-08-6 (6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1804576-08-6
• MF: C₈H₄BrF₃N₂O
• MW: 281.029371261597
• CID: 4910219
• Update Time: 2025-06-13

6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H4BrF3N2O/c1-4-5(3-13)14-7(9)2-6(4)15-8(10,11)12/h2H,1H3
• InChI Key： NJNKEXZJOAMPNW-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C(C#N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 275
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine

Research Brief on 6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine (CAS: 1804576-08-6): Recent Advances and Applications

6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine (CAS: 1804576-08-6) is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and cyano functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthetic applications, biological activities, and mechanistic insights.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the role of 6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine as a key building block for the synthesis of novel pyridine-based kinase inhibitors. The study demonstrated that the bromo and cyano substituents on the pyridine ring facilitate efficient cross-coupling reactions, enabling the rapid diversification of the scaffold. The resulting compounds exhibited potent inhibitory activity against a range of kinases, including EGFR and VEGFR2, with IC50 values in the nanomolar range. These findings underscore the compound's utility in targeted cancer therapy.

Another significant advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine was employed as a precursor for the development of antimicrobial agents. The trifluoromethoxy group, known for its lipophilicity and metabolic stability, was found to enhance the compounds' penetration into bacterial cells. The synthesized derivatives displayed broad-spectrum activity against Gram-positive and Gram-negative pathogens, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies revealed that these compounds interfere with bacterial cell wall synthesis, offering a promising avenue for addressing antibiotic resistance.

Beyond its applications in drug discovery, 6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine has also been investigated for its potential in agrochemical research. A study in Pest Management Science highlighted its use in the design of next-generation herbicides. The compound's ability to act as a herbicide safener was attributed to its interaction with plant cytochrome P450 enzymes, which detoxify harmful agrochemicals. This property could lead to the development of more sustainable crop protection strategies.

In conclusion, 6-Bromo-2-cyano-3-methyl-4-(trifluoromethoxy)pyridine (CAS: 1804576-08-6) continues to be a valuable scaffold in chemical biology and pharmaceutical research. Its versatility in synthetic chemistry, combined with its promising biological activities, positions it as a critical tool for the development of novel therapeutics and agrochemicals. Future research should focus on optimizing its pharmacokinetic properties and exploring its potential in other therapeutic areas, such as neurodegenerative diseases and inflammation.